Cas no 1396626-54-2 (1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1396626-54-2
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 5400871
• Update Time: 2025-10-30

1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• KQJSDLCMDIEPKL-UHFFFAOYSA-N
• 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C16H16N4O3S/c1-19-7-6-11(18-19)15(21)23-10-8-20(9-10)16-17-14-12(22-2)4-3-5-13(14)24-16/h3-7,10H,8-9H2,1-2H3
• InChI Key： KQJSDLCMDIEPKL-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C(OC2CN(C3=NC4=C(OC)C=CC=C4S3)C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1-methyl-1H-pyrazole-3-carboxylate (CAS No. 1396626-54-2)

1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1-methyl-1H-pyrazole-3-carboxylate (CAS No. 1396626-54-2) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a benzothiazole core with an azetidine ring and a pyrazole carboxylate moiety, making it a versatile scaffold for drug discovery. Its unique architecture enables interactions with various biological targets, particularly in the fields of kinase inhibition and central nervous system (CNS) modulation, aligning with current trends in precision medicine.

Recent studies highlight the growing demand for small-molecule modulators targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, where this compound's 4-methoxybenzothiazole group may play a critical role. Researchers are actively investigating its potential in neurodegenerative disease therapeutics, given the rising global prevalence of conditions like Alzheimer's and Parkinson's. The azetidine-3-yl linker enhances metabolic stability—a key consideration in modern drug design—while the 1-methylpyrazole fragment contributes to improved bioavailability, addressing common challenges in orally administered drugs.

From a synthetic chemistry perspective, the CAS 1396626-54-2 compound exemplifies advancements in green chemistry methodologies. Its synthesis often involves microwave-assisted reactions or flow chemistry techniques, reducing solvent waste and energy consumption—an essential factor given increasing environmental regulations. Analytical characterization typically employs LC-MS and NMR spectroscopy, with particular focus on the rotameric equilibrium of the pyrazole carboxylate group, which influences its pharmacokinetic properties.

The compound's structure-activity relationship (SAR) has become a hot topic in computational chemistry circles, with molecular docking simulations predicting strong affinity for serotonin receptors. This aligns with industry interest in next-generation antidepressants that minimize side effects. Additionally, its logP value (predicted ~2.8) suggests favorable blood-brain barrier penetration, making it a candidate for CNS drug development—a sector projected to reach $130 billion by 2025 according to market analyses.

In material science applications, derivatives of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl have shown promise as organic semiconductors due to their electron-deficient heterocycles. The benzothiazole-pyrazole conjugation system enables tunable HOMO-LUMO gaps, relevant for OLED technology development. Patent landscapes reveal growing IP activity around similar structures, particularly in photovoltaic materials and electroluminescent devices.

Quality control protocols for CAS 1396626-54-2 emphasize HPLC purity (>98%) and strict control of genotoxic impurities, reflecting regulatory requirements for pharmaceutical intermediates. Stability studies indicate optimal storage at -20°C under inert atmosphere, with particular sensitivity to hydrolytic degradation at the ester linkage—a consideration for formulation scientists developing solid dispersions or nanoparticulate delivery systems.

Emerging applications in proteolysis-targeting chimeras (PROTACs) leverage this compound's ability to serve as a E3 ligase recruiter, capitalizing on the ubiquitin-proteasome system for targeted protein degradation. This positions 1396626-54-2 at the forefront of degrader technology, one of the most rapidly expanding areas in oncological research. Recent publications suggest synergistic effects when combined with CDK inhibitors, opening new avenues for combination therapies in precision oncology.

The compound's crystal polymorphism has been extensively studied using XRPD, revealing at least three distinct forms with varying solubility profiles—critical data for pharmaceutical crystallization processes. Computational molecular dynamics simulations further predict stable hydrate formation, informing decisions about lyophilization protocols during large-scale production.

With the fragment-based drug discovery (FBDD) approach gaining traction, the 1-methyl-1H-pyrazole-3-carboxylate component has been identified as a privileged pharmacophore for allosteric modulation. This fragment's vector geometry allows optimal positioning in protein binding pockets, while the methoxybenzothiazole group provides necessary lipophilic efficiency—a balance increasingly sought after in lead optimization programs.